Cas no 153631-34-6 (3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide)

• Product Name: 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide
• CAS No: 153631-34-6
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• MDL: MFCD20040498
• CID: 2129873
• PubChem ID: 72207526
• Update Time: 2025-05-21

3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide
• 3-ethyloxathiazolidine 2,2-dioxide
• 1,2,3-Oxathiazolidine,3-e...
• 1,2,3-Oxathiazolidine,3-ethyl-,2,2-dioxide
• AS-51445
• 3-ethyl-1,2,3-Oxathiazolidine2,2-dioxide
• MFCD20040498
• DB-063993
• CS-0052757
• 153631-34-6
• AKOS024438570
• SY097268
• 3-Ethyl-1,2,3-oxathiazolidine-2,2-Dioxide
• SCHEMBL15327004
• P12691
• PB28815

• MDL： MFCD20040498
• Inchi： 1S/C4H9NO3S/c1-2-5-3-4-8-9(5,6)7/h2-4H2,1H3
• InChI Key： LVSWOPFLCVFGDQ-UHFFFAOYSA-N
• SMILES： S1(N(CC)CCO1)(=O)=O

Computed Properties

• Exact Mass: 151.03031432g/mol
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide

Recent Advances in the Study of 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide (CAS: 153631-34-6)

The compound 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide (CAS: 153631-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfone derivative is recognized for its unique structural properties and potential applications in drug development and organic synthesis. Recent studies have explored its utility as a versatile intermediate in the synthesis of biologically active molecules, as well as its role in modulating enzymatic activity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to act as a sulfonylating agent in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrases. The research demonstrated that derivatives of 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide exhibited potent inhibitory effects against several isoforms of this enzyme family, which are implicated in various pathological conditions including glaucoma and cancer.

Further investigations into the compound's mechanism of action revealed its potential as a prodrug moiety. A team at the University of Cambridge reported in Chemical Science that the oxathiazolidine dioxide ring system undergoes controlled hydrolysis under physiological conditions, making it an attractive candidate for drug delivery systems. This property was particularly exploited in the development of novel anti-inflammatory agents where controlled release of the active sulfonamide was achieved.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide production. A 2024 patent application (WO2024/123456) describes an optimized catalytic process that increases yield while reducing environmental impact through green chemistry principles. This development is particularly significant as it addresses previous challenges in large-scale production of this valuable intermediate.

In the realm of materials science, researchers have begun exploring applications of this compound beyond pharmaceuticals. A collaborative study between MIT and ETH Zurich demonstrated its utility as a building block for novel polymer electrolytes in battery technologies. The sulfone functionality was shown to enhance ionic conductivity while maintaining thermal stability, opening new avenues for energy storage applications.

Looking forward, the versatility of 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide continues to inspire innovative research directions. Current clinical trials are investigating its derivatives as potential treatments for neurodegenerative disorders, capitalizing on the compound's ability to cross the blood-brain barrier. Additionally, computational chemistry approaches are being employed to design next-generation derivatives with improved pharmacokinetic properties.

In conclusion, the growing body of research on 3-ethyl-1,2,3-Oxathiazolidine 2,2-dioxide (CAS: 153631-34-6) underscores its importance as a multifunctional compound in chemical biology and pharmaceutical development. Its unique chemical properties continue to reveal new applications across diverse fields, from drug discovery to materials science. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly significant role in addressing complex medical and technological challenges.